![molecular formula C9H7F3N2O2 B8783644 2-[(Trifluoroacetyl)amino]benzamide](/img/structure/B8783644.png)
2-[(Trifluoroacetyl)amino]benzamide
Description
2-[(Trifluoroacetyl)amino]benzamide is a synthetic benzamide derivative characterized by a trifluoroacetyl group (-COCF₃) attached to the amino substituent of the benzamide core. This structural feature distinguishes it from simpler 2-aminobenzamides, conferring unique physicochemical properties such as enhanced metabolic stability and electron-withdrawing effects due to the fluorine atoms . The compound is synthesized through reactions involving trifluoroacetic acid (TFA) or its derivatives, typically under controlled conditions to avoid over-acylation .
Properties
Molecular Formula |
C9H7F3N2O2 |
|---|---|
Molecular Weight |
232.16 g/mol |
IUPAC Name |
2-[(2,2,2-trifluoroacetyl)amino]benzamide |
InChI |
InChI=1S/C9H7F3N2O2/c10-9(11,12)8(16)14-6-4-2-1-3-5(6)7(13)15/h1-4H,(H2,13,15)(H,14,16) |
InChI Key |
SZWRFMZUFNVSCI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)NC(=O)C(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electron-Withdrawing Groups : The trifluoroacetyl group in the target compound enhances stability compared to acetyl or thiophene-based substituents, which may degrade more readily under physiological conditions .
Physicochemical Properties
- Stability : Fluorine atoms in the target compound resist hydrolysis better than ester-linked analogs (e.g., Nitazoxanide), which may degrade in acidic environments .
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